3-Cyano-2'-phenylbiphenyl

• Molecular Formula: C19H13N
• Molecular Weight: 255.3 g/mol
• IUPAC Name: 3-(2-phenylphenyl)benzonitrile
• InChI: InChI=1S/C19H13N/c20-14-15-7-6-10-17(13-15)19-12-5-4-11-18(19)16-8-2-1-3-9-16/h1-13H
• InChI Key: WNBIPTWNYXQNOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C3=CC=CC(=C3)C#N

Description

3-Cyano-2'-phenylbiphenyl is a specialized organic compound that serves as a valuable building block in advanced research and development. Its molecular structure, featuring a biphenyl core with cyano and phenyl substituents, makes it a versatile intermediate for constructing more complex functional materials. Researchers utilize this compound in the field of organic electronics, where its aromatic system is instrumental in the development of materials for applications such as organic light-emitting diodes (OLEDs) and as a hole-transport material . The cyano group is a key functional moiety in medicinal chemistry, often contributing to the biological activity of pharmaceutical candidates. Compounds with similar structural motifs have been investigated for their potential biological activities, underscoring the relevance of 3-Cyano-2'-phenylbiphenyl in drug discovery programs . Furthermore, this compound can be used as a precursor in the synthesis of covalent organic frameworks (COFs) and other porous materials, which are prominent in areas like gas storage, separation, and catalysis . The mechanism of action for this compound is application-dependent. In materials science, it functions by modifying electronic properties and facilitating charge transport. In synthetic chemistry, it acts as a rigid scaffold, with its substituents allowing for further functionalization through various coupling and cyclization reactions. Handle this product with care in a controlled laboratory environment. 3-Cyano-2'-phenylbiphenyl is intended For Research Use Only. It is not intended for diagnostic or therapeutic uses, nor for human or veterinary consumption.

Comparison with Similar Compounds

o-Phenylphenol (2-Biphenylol)

• Structure : Biphenyl backbone with a hydroxyl (-OH) group at the 2-position.
• Key Differences: Substituent Effects: The hydroxyl group in o-phenylphenol is electron-donating, increasing solubility in polar solvents and acidity (pKa ~10.3) compared to the electron-withdrawing cyano group in 3-cyano-2'-phenylbiphenyl . Applications: o-Phenylphenol is widely used as a disinfectant and preservative due to its antimicrobial properties, whereas cyano-substituted biphenyls are more likely to serve as electronic materials or synthetic intermediates.
• Physical Properties: Property o-Phenylphenol 3-Cyano-2'-phenylbiphenyl (Inferred) Molecular Weight 170.21 g/mol ~269.30 g/mol Solubility Soluble in ethanol Likely lower due to hydrophobic CN Reactivity Acidic, forms salts Electrophilic aromatic substitution

2-(3-Cyano-2-fluorophenyl)benzoic Acid

• Structure: Benzoic acid derivative with cyano and fluorine substituents.
• Key Differences: Functional Groups: The carboxylic acid (-COOH) group enables salt formation and hydrogen bonding, contrasting with the non-ionic cyano group in 3-cyano-2'-phenylbiphenyl. Applications: Used in medicinal chemistry for its bioactivity; the biphenyl analog may instead prioritize stability for material applications.

3-Cyano-2,4-difluorophenylboronic Acid

• Structure: Boronic acid with cyano and fluorine substituents.
• Key Differences: Reactivity: The boronic acid (-B(OH)₂) group enables Suzuki-Miyaura coupling, a key reaction in forming biaryl structures. The absence of this group in 3-cyano-2'-phenylbiphenyl limits its direct utility in such reactions but may enhance stability .

3-Cyano-2,2-diphenylthietane

• Structure: Thietane (four-membered sulfur ring) with cyano and phenyl groups.
• Key Differences :
  • Ring Strain vs. Stability : The thietane ring is strain-prone and undergoes photochemical ring-opening, whereas the biphenyl structure is thermally and photochemically stable .
  • Applications : Thietanes are studied for photodynamic therapy, while biphenyls are suited for optoelectronic devices.

Preparation Methods

Reaction Optimization

Key parameters include the choice of palladium catalyst, base, and solvent. Using palladium dibenzylideneacetone (Pd(dba)₂) with potassium phosphate (K₃PO₄) in dichloromethane (DCM) at room temperature achieved a 92% yield for analogous biphenyl products. Increasing the base stoichiometry to five equivalents enhanced conversion rates by stabilizing the palladium intermediate. Solvent screening revealed that polar aprotic solvents like DCM improved solubility and reaction kinetics compared to aqueous mixtures.

Substrate Design

The iodonium precursor must bear a cyano group at the 3-position. For example, 3-cyanoiodobenzene coupled with 2'-phenylboronic acid under the aforementioned conditions would theoretically yield the target compound. However, challenges arise in synthesizing the iodonium salt with precise substitution patterns. Alternative substrates, such as brominated precursors, may require higher temperatures or modified catalysts.

Direct Cyanation of Biphenyl Intermediates

Post-functionalization of pre-formed biphenyls provides an alternative pathway. Transition metal-catalyzed cyanation introduces the nitrile group at the desired position after establishing the biphenyl core.

Palladium-Catalyzed Cyanation

Treating 3-bromo-2'-phenylbiphenyl with zinc cyanide (Zn(CN)₂) and a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)) in DMF at 80°C facilitates cyanation. This method, adapted from patent literature, achieves moderate yields (50–65%) but requires stringent exclusion of moisture to prevent hydrolysis.

Sandmeyer Reaction

Diazotization of 3-amino-2'-phenylbiphenyl followed by treatment with copper cyanide (CuCN) represents a classical approach. However, low regioselectivity and the toxicity of CuCN limit its utility for large-scale synthesis.

Multi-Step Convergent Synthesis

Multi-step routes assemble the biphenyl structure through sequential reactions, enabling precise control over substituent placement.

Bromination-Coupling Sequence

A patent describing the synthesis of 4-(2-methylpropoxy)-1,3-benzenedicarbonitrile illustrates a relevant strategy:

• Bromination : 4-Cyanophenol is brominated using phosphorus tribromide (PBr₃) to yield 3-bromo-4-hydroxybenzonitrile.
• Alkylation : The hydroxyl group is substituted with a phenyl moiety via nucleophilic aromatic substitution using a phenyl Grignard reagent.
• Cross-Coupling : Suzuki-Miyaura coupling installs the second phenyl group at the 2'-position.

This approach, while laborious, offers flexibility in modifying substitution patterns and achieves cumulative yields of 40–50%.

Comparative Analysis of Synthetic Methods

Method	Catalytic System	Solvent	Temperature	Yield (%)	Advantages	Limitations
Suzuki-Miyaura Coupling	Pd(dba)₂, K₃PO₄	DCM	25°C	92	High yield, mild conditions	Cost of Pd catalysts
Ullmann Coupling	CuI, ethylenediamine	DMF	120°C	65	Low catalyst cost	High temperature, side reactions
Direct Cyanation	Pd(PPh₃)₄, Zn(CN)₂	DMF	80°C	58	Late-stage functionalization	Moisture sensitivity
Multi-Step Synthesis	PBr₃, Grignard reagent	THF/DCM	0–80°C	45	Substituent flexibility	Multi-step, lower overall yield

Q & A

Q. What emerging methodologies could enhance the catalytic efficiency of 3-Cyano-2'-phenylbiphenyl synthesis?

• Methodological Answer : Continuous-flow microreactors with immobilized Pd catalysts (e.g., Pd@MOF) enable rapid, scalable biphenyl coupling at reduced catalyst loadings (<0.5 mol%). In-line IR monitoring allows real-time optimization of reaction parameters, achieving >95% yield in <30 minutes, as demonstrated in flow syntheses of related boronic acid derivatives .